molecular formula C14H16ClN5 B8425318 2-Amino-4-piperidino-6-(2-chlorophenyl)-s-triazine

2-Amino-4-piperidino-6-(2-chlorophenyl)-s-triazine

Cat. No.: B8425318
M. Wt: 289.76 g/mol
InChI Key: SSFKNINONCUNGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-4-piperidino-6-(2-chlorophenyl)-s-triazine is a useful research compound. Its molecular formula is C14H16ClN5 and its molecular weight is 289.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16ClN5

Molecular Weight

289.76 g/mol

IUPAC Name

4-(2-chlorophenyl)-6-piperidin-1-yl-1,3,5-triazin-2-amine

InChI

InChI=1S/C14H16ClN5/c15-11-7-3-2-6-10(11)12-17-13(16)19-14(18-12)20-8-4-1-5-9-20/h2-3,6-7H,1,4-5,8-9H2,(H2,16,17,18,19)

InChI Key

SSFKNINONCUNGX-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=NC(=NC(=N2)N)C3=CC=CC=C3Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dicyandiamide (8.4 grams) and piperidine hydrochloride (12.1 grams) were heated at 145° to 150° C. for four hours in 20 milliliters of methylcellosolve. After cooled, the reaction solution was mixed with 6.8 grams of sodium ethoxide and 30 milliliters of methylcellosolve, then heated to reflux for four hours with 15 grams of methyl o-chlorobenzoate, cooled, diluted with 200 milliliters of water, the crystals separated out therefrom were collected by filtration, and washed with methanol to give 6.3 grams of 2-amino-4-piperidino-6-(2-chlorophenyl)-s-triazine, melting point 184° to 186° C.
Quantity
8.4 g
Type
reactant
Reaction Step One
Quantity
12.1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
6.8 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
15 g
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

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